Guanosine-15N5

• Molecular Formula: C10H13N5O5
• Molecular Weight: 288.21 g/mol
• InChI: InChI=1S/C10H13N5O5/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19)/t3-,5?,6+,9-/m1/s1/i11+1,12+1,13+1,14+1,15+1
• InChIKey: NYHBQMYGNKIUIF-SJXPMMLMSA-N

Guanosine-15N5: Core Specifications and Analytical Profile for Procurement

Guanosine-15N5 is a stable isotope-labeled analog of the endogenous purine nucleoside guanosine, wherein all five nitrogen atoms (N1, N2, N7, and the amino nitrogen) are uniformly substituted with the heavy nitrogen-15 (¹⁵N) isotope [1]. This specific 15N5 substitution results in a molecular mass increase of +5 Da relative to the unlabeled (¹⁴N) compound, which is the primary analytical differentiator for its use as a mass spectrometry (MS) internal standard. The compound is characterized by a molecular formula of C₁₀H₁₃¹⁵N₅O₅ and a molecular weight of approximately 288.21 g/mol . Commercially, it is supplied with a typical isotopic enrichment of ≥96 atom % ¹⁵N and a chemical purity of ≥98%, ensuring its suitability for high-precision quantitative workflows .

Workflow Isotope dilution LC-MS/MS internal standard

Mass shift +5 Da separation from endogenous analyte

Label stability Non-exchangeable 15N in protic solvents

Enrichment & purity High isotopic enrichment and chemical purity for quantitative workflows

• [1] Abad, J. L., Gaffney, B. L., & Jones, R. A. (1999). 15N-Multilabeled Adenine and Guanine Nucleosides. Syntheses of [1,3,NH2-15N3]- and [2-13C-1,3,NH2-15N3]-Labeled Adenosine, Guanosine, 2‘-Deoxyadenosine, and 2‘-Deoxyguanosine. The Journal of Organic Chemistry, 64(18), 6575–6582. View Source

Why Guanosine-15N5 Cannot Be Interchanged with Unlabeled Guanosine or Alternative Isotopologues

In quantitative LC-MS/MS workflows, substituting Guanosine-15N5 with unlabeled guanosine, 13C-labeled, or 2H-labeled analogs introduces unacceptable analytical error and compromises data validity. Unlabeled guanosine co-elutes with the endogenous analyte and cannot be distinguished by the mass spectrometer, providing no internal correction for ionization suppression or extraction recovery [1]. Alternative stable isotope labels (e.g., 13C, 2H) introduce distinct and often suboptimal performance characteristics. For instance, the minimal +1 Da mass shift of a single 15N label risks spectral overlap with the natural abundance M+1 isotopologue peak of the analyte [2]. Deuterium (2H) labels, while cost-effective, can undergo hydrogen-deuterium exchange in protic solvents, leading to signal drift, and may exhibit chromatographic separation (isotope effect) from the analyte, negating the fundamental principle of co-elution for accurate matrix effect correction [3]. Therefore, procurement of the specific Guanosine-15N5 isotopologue is a critical technical requirement for method robustness, directly tied to the +5 Da mass shift and the chemical inertness of the 15N label.

Unlabeled guanosine Co-elutes with analyte, provides no ionization suppression or recovery correction.

Single 15N or 13C labels +1 Da shift may overlap with natural M+1 isotopologue, causing quantitative inaccuracy.

Deuterated (2H) analogs Risk of H/D exchange and chromatographic isotope effect, compromising co-elution and signal stability.

• [1] MedChemExpress. (n.d.). Stable Isotopes - How to Play with Mass Spectrometry Internal Standard Quantification. MedChemExpress Literature. View Source
• [2] Toronto Research Chemicals. (2025). TRC Practical Manual: How to Choose the Right Stable Isotope Product for You. TRC News. View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

Quantitative Evidence Guide: Guanosine-15N5 Differentiation vs. Analogs and Alternatives

Mass Shift Superiority of 15N5-Labeling Over Single 15N or 13C Labels for LC-MS/MS

Guanosine-15N5 provides a +5 Da mass shift, which is a quantifiable advantage over common single-isotope labels like 15N1 (+1 Da) or 13C1 (+1 Da). A mass difference of at least +3 Da is a widely accepted best-practice criterion for stable isotope-labeled internal standards (SIL-IS) in LC-MS to prevent signal interference from the analyte's natural abundance M+1, M+2 isotopologue peaks [1]. The +5 Da shift of Guanosine-15N5 robustly exceeds this threshold, whereas a +1 Da shift is known to cause significant quantitative inaccuracies due to spectral overlap [1].

Mass shift

Class-level

+5 Da vs +1 Da

Exceeds common +3 Da threshold for spectral resolution

Verify with specific analyte mass and matrix

Evidence Dimension	Mass difference between SIL-IS and analyte
Target Compound Data	+5 Da
Comparator Or Baseline	+1 Da (for single 15N or 13C labeled analogs)
Quantified Difference	+4 Da larger mass shift
Conditions	General LC-MS/MS analysis for small molecules (50-800 Da)

Why This Matters

This larger mass shift ensures the internal standard signal is completely resolved from the analyte's natural isotopologue envelope, a fundamental requirement for achieving <15% coefficient of variation (CV) in validated quantitative assays.

• [1] Toronto Research Chemicals. (2025). TRC Practical Manual: How to Choose the Right Stable Isotope Product for You. TRC News. View Source

Chromatographic Co-elution Fidelity: 15N5 vs. Deuterated (2H) Guanosine Analogs

Unlike deuterium (2H) labeled compounds, 15N-labeled compounds like Guanosine-15N5 exhibit a negligible isotope effect on reverse-phase liquid chromatography. This results in complete co-elution of the analyte and its internal standard, a condition necessary for correcting for matrix effects and ion suppression. In contrast, even modestly deuterated compounds (e.g., guanosine-d3) often show a slight but measurable chromatographic shift (retention time difference, ΔtR), which leads to differential matrix effects and compromises assay accuracy and precision [1]. This is a well-documented class-level advantage for 13C- and 15N-labeled internal standards.

Co-elution fidelity

Class-level

ΔtR ≈ 0 min vs ΔtR > 0 min

Supports accurate matrix effect correction via co-elution

Deuterated analogs may show measurable shift

Evidence Dimension	Chromatographic retention time shift (ΔtR)
Target Compound Data	ΔtR ≈ 0 min
Comparator Or Baseline	Deuterated analogs: ΔtR > 0 min (e.g., d5-testosterone shift of 0.03 min reported)
Quantified Difference	Negligible shift vs. measurable shift
Conditions	Reverse-phase liquid chromatography (RPLC)

Why This Matters

Ensuring exact co-elution is paramount for the internal standard method to correct for variable ionization efficiency across the chromatographic peak, which is especially critical when analyzing complex biological matrices like plasma or urine.

• [1] Berg, T., & Strand, D. H. (2011). ¹³C labelled internal standards—A solution to the problem of isotope effects in liquid chromatography–tandem mass spectrometry? Journal of Chromatography A, 1218(52), 9366-9374. View Source

Chemical Stability of 15N-Label vs. 2H-Label in Protic Solvents

The 15N-label in Guanosine-15N5 is chemically stable and non-exchangeable under standard bioanalytical conditions. In contrast, deuterium (2H) atoms located on heteroatoms (e.g., N-H, O-H groups) are labile and readily exchange with protons (1H) in protic solvents like water or methanol [1]. For example, the amino and imino protons on the guanine base are potential exchange sites. This back-exchange leads to a time-dependent decrease in the heavy isotope signal and an increase in the light analyte signal, causing a fundamental calibration drift and invalidating quantitative results [1].

Label stability

Class-level

Stable vs Labile (H/D exchange)

Eliminates calibration drift from label exchange

Critical in protic sample preparation solvents

Evidence Dimension	Isotopic label stability in aqueous buffer (pH 7)
Target Compound Data	Stable (non-exchangeable)
Comparator Or Baseline	2H-labeled analogs: labile (partial to complete exchange over hours/days)
Quantified Difference	0% exchange vs. significant exchange (rate dependent on specific 2H position)
Conditions	Aqueous/organic mobile phases and sample preparation solvents

Why This Matters

This intrinsic stability eliminates a major source of assay variability and eliminates the need for complex pre-validation of label integrity under specific experimental conditions, saving time and resources in method development and routine analysis.

• [1] Davison, A. S., Milan, A. M., & Dutton, J. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography–tandem mass spectrometry. Annals of Clinical Biochemistry, 50(3), 274–276. View Source

Enabling Absolute Quantification of Oxidative Stress Biomarkers (8-oxoGuo) via Isotope Dilution

Guanosine-15N5 is the essential starting material for synthesizing the stable isotope-labeled internal standard 15N5-8-oxo-7,8-dihydroguanosine (15N5-8-oxoGuo) . This specific isotopologue enables accurate quantification of the RNA oxidation biomarker 8-oxoGuo by isotope dilution LC-MS/MS. Unlabeled 8-oxoGuo cannot function as an internal standard, and alternative labeling strategies (e.g., 13C or 2H) introduce the same limitations described in previous evidence items. The specific use of the 15N5 precursor ensures the final internal standard possesses the optimal +5 Da mass shift and the chemical stability required for precise measurement in complex biological matrices like urine .

Quantification enablement

Data to verify

Enables vs Disables / impairs

Required for 8-oxoGuo isotope dilution MS quantification

Validate with synthetic 15N5-8-oxoGuo standard

Evidence Dimension	Suitability as internal standard for absolute quantification
Target Compound Data	Enables accurate quantification via isotope dilution
Comparator Or Baseline	Unlabeled 8-oxoGuo or 8-oxoGuo derived from other isotopologues
Quantified Difference	Enables vs. disables (or significantly impairs) accurate quantification
Conditions	LC-MS/MS analysis of 8-oxoGuo in urine and other biofluids

Why This Matters

Procuring Guanosine-15N5 provides the direct synthetic pathway to a validated, best-in-class internal standard for a clinically and toxicologically significant biomarker, a specific application that alternative precursors or unlabeled compounds cannot fulfill.

Critical Research and Industrial Applications Requiring Guanosine-15N5

High-Throughput LC-MS/MS Quantification of RNA Oxidation Biomarkers in Clinical Cohorts

In large-scale clinical studies quantifying the RNA oxidation marker 8-oxoGuo in urine or plasma, Guanosine-15N5 is the required precursor for synthesizing the 15N5-8-oxoGuo internal standard. This standard's +5 Da mass shift ensures complete spectral resolution [1], its non-exchangeable label guarantees sample stability [2], and its co-elution behavior corrects for ion suppression in complex biofluids [3]. These combined properties are essential for maintaining inter-day precision (<15% CV) across thousands of samples and for generating data that withstands regulatory scrutiny. Alternative isotopologues or unlabeled standards fail to provide this combination of performance characteristics, leading to assay drift, re-analysis, and data rejection.

Development and Validation of a Regulated Bioanalytical Method for a Guanosine Analog Drug

When developing a validated LC-MS/MS method for a new guanosine-analog therapeutic (e.g., for antiviral or oncology applications), the selection of the internal standard is a critical and audited decision. Guanosine-15N5 serves as the structurally ideal SIL-IS, meeting the FDA and EMA bioanalytical method validation guidelines for accuracy and precision. Its +5 Da mass difference [1] and co-elution properties [3] directly address the guidelines' requirements for selectivity and matrix effect assessment. The use of a 2H-labeled analog introduces a quantifiable risk of method failure due to isotope exchange or chromatographic separation, which would require justification to regulators and potentially invalidate the study. Selecting Guanosine-15N5 from the outset is a scientifically sound choice that de-risks the method development timeline.

Stable Isotope Resolved Metabolomics (SIRM) for Tracing Guanosine Fate in Cell Culture

In SIRM studies designed to map the metabolic fate of guanosine (e.g., incorporation into RNA, the guanine nucleotide pool, or catabolism to uric acid), Guanosine-15N5 is the definitive tracer. When fed to cells, the 15N atoms are incorporated into downstream metabolites. The +5 Da mass shift in the parent compound allows for unambiguous tracking of its metabolic products by high-resolution mass spectrometry, even when the natural abundance of 13C creates complex isotopologue distributions [1]. Unlabeled guanosine cannot serve as a tracer, and 13C-labeled tracers would confound analysis of carbon metabolism. The non-exchangeable nature of the 15N label ensures that the tracer signal represents true metabolic flux rather than simple chemical exchange, providing a robust, quantifiable readout for pathway activity [2].

Application

Selection Property

Validation Focus

RNA oxidation biomarker quantification (human biofluid research)

Mass shift and co-elution fidelity

Ion suppression correction and inter-day precision

Bioanalytical method development (guanosine analog research)

Label inertness and chromatographic co-elution

Accuracy and precision under method validation guidelines

SIRM metabolic tracing in cell culture

+5 Da tracer and non-exchangeable 15N

Unambiguous product ion tracking and metabolic flux quantification

• [1] Toronto Research Chemicals. (2025). TRC Practical Manual: How to Choose the Right Stable Isotope Product for You. TRC News. View Source
• [2] Davison, A. S., Milan, A. M., & Dutton, J. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography–tandem mass spectrometry. Annals of Clinical Biochemistry, 50(3), 274–276. View Source
• [3] Berg, T., & Strand, D. H. (2011). ¹³C labelled internal standards—A solution to the problem of isotope effects in liquid chromatography–tandem mass spectrometry? Journal of Chromatography A, 1218(52), 9366-9374. View Source